Cas no 1049435-91-7 (2-(4-fluorophenoxy)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}acetamide)

• Product Name: 2-(4-fluorophenoxy)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}acetamide
• CAS No: 1049435-91-7
• MF: C₁₈H₁₇F₂NO₂
• MW: 317.32989192009
• CID: 6005665
• PubChem ID: 42266090
• Update Time: 2025-11-01

2-(4-fluorophenoxy)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenoxy)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}acetamide
• AKOS024504073
• F5263-0647
• 2-(4-fluorophenoxy)-N-[[1-(4-fluorophenyl)cyclopropyl]methyl]acetamide
• 2-(4-fluorophenoxy)-N-((1-(4-fluorophenyl)cyclopropyl)methyl)acetamide
• SR-01000921796
• SR-01000921796-1
• 1049435-91-7

• Inchi： 1S/C18H17F2NO2/c19-14-3-1-13(2-4-14)18(9-10-18)12-21-17(22)11-23-16-7-5-15(20)6-8-16/h1-8H,9-12H2,(H,21,22)
• InChI Key： YAAUEXFGBHSRDU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(CNC(COC2C=CC(=CC=2)F)=O)CC1

Computed Properties

• Exact Mass: 317.12273511g/mol
• Monoisotopic Mass: 317.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-fluorophenoxy)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}acetamide

2-(4-Fluorophenoxy)-N-{[1-(4-Fluorophenyl)cyclopropyl]methyl}acetamide (CAS No. 1049435-91-7): A Comprehensive Overview

2-(4-Fluorophenoxy)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}acetamide (CAS No. 1049435-91-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, pharmacological activities, and recent research findings associated with this compound.

The molecular structure of 2-(4-fluorophenoxy)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}acetamide is notable for its fluorinated aromatic rings and the cyclopropyl moiety. These structural elements contribute to its stability and bioavailability, making it a promising candidate for various medicinal applications. The presence of fluorine atoms enhances the lipophilicity of the molecule, which can improve its ability to cross biological membranes and reach target sites within the body.

Recent studies have focused on the pharmacological properties of 2-(4-fluorophenoxy)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}acetamide. One of the key areas of interest is its potential as an analgesic agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent analgesic effects in animal models, suggesting its potential for pain management. The mechanism of action appears to involve modulation of nociceptive pathways, although further studies are needed to elucidate the exact molecular targets.

In addition to its analgesic properties, 2-(4-fluorophenoxy)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}acetamide has been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns, and there is a growing need for effective anti-inflammatory agents. Preclinical studies have demonstrated that this compound can reduce inflammation by inhibiting pro-inflammatory cytokines and mediators, making it a potential therapeutic option for these conditions.

The safety profile of 2-(4-fluorophenoxy)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}acetamide is another critical aspect that has been evaluated in recent research. Toxicological studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for further development as a pharmaceutical agent.

Clinical trials are currently underway to assess the efficacy and safety of 2-(4-fluorophenoxy)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}acetamide in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and pharmacokinetic properties. These findings pave the way for more advanced clinical trials to evaluate its therapeutic potential in specific disease indications.

The synthesis of 2-(4-fluorophenoxy)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}acetamide involves several steps, including the formation of the cyclopropyl ring and the introduction of fluorine atoms into the aromatic rings. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its commercialization as a pharmaceutical product.

In conclusion, 2-(4-fluorophenoxy)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}acetamide (CAS No. 1049435-91-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, combined with favorable pharmacological properties and safety profile, makes it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.